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Compound of Interest

Compound Name: Oripavine-d3

Cat. No.: B15294632

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Oripavine-d3, a potent Schedule Il controlled substance. The information herein is
intended to supplement, not replace, institutional safety guidelines and the professional
judgment of trained laboratory personnel.

Oripavine, the parent compound of Oripavine-d3, is an opioid analgesic with a potency
comparable to morphine but is not used clinically due to its severe toxicity and low therapeutic
index.[1][2] Animal studies indicate that toxic doses can lead to tonic-clonic seizures followed
by death.[2] As a Schedule II controlled substance, Oripavine-d3 has a high potential for
abuse, which may lead to severe psychological or physical dependence.[3]

Hazard Communication

A specific Safety Data Sheet (SDS) for Oripavine-d3 with quantitative occupational exposure
limits (OELs) was not identified in the public domain. Therefore, a conservative approach to
handling, based on the known hazards of potent opioids, is imperative. The primary routes of
exposure are inhalation, ingestion, and dermal contact.

Personal Protective Equipment (PPE)

Due to the high potency and toxicity of Oripavine-d3, a comprehensive PPE strategy is
required to minimize exposure. The following table outlines the recommended PPE for various
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laboratory activities involving this compound.

Activity Required PPE Recommended PPE

- Nitrile Gloves (double-gloving ] ]
- Full-face shield- Respiratory
) ] ] recommended)- Lab Coat ] ]
Handling solid material ] protection (e.g., N95 or higher,
o ] ) (disposable recommended)- )
(weighing, aliquoting) ] based on risk assessment)-
ANSI Z87.1 Compliant Safety

) . ) Disposable sleeve covers
Glasses with Side Shields

- Nitrile Gloves- Lab Coat- - Chemical splash goggles-
Working with solutions ANSI Z87.1 Compliant Safety Face shield if there is a splash
Glasses with Side Shields hazard

- Nitrile Gloves- Lab Coat- ) )
) o ] - Chemical resistant apron-
Cleaning and decontamination =~ ANSI Z87.1 Compliant Safety

L _ Chemical splash goggles
Glasses with Side Shields

Note: All PPE should be removed before leaving the laboratory area. Disposable PPE should
be discarded as hazardous waste. Reusable PPE must be decontaminated after each use.

Engineering Controls and Safe Handling Practices

To further mitigate the risk of exposure, the following engineering controls and handling
practices are mandatory:

o Ventilation: All work with solid Oripavine-d3 or concentrated solutions must be conducted in
a certified chemical fume hood or other suitable containment device (e.g., a glove box).

» Designated Area: Designate a specific area within the laboratory for handling Oripavine-d3.
This area should be clearly marked with warning signs.

e Hygiene: Always wash hands thoroughly with soap and water after handling Oripavine-d3,
even if gloves were worn. Do not eat, drink, or apply cosmetics in the laboratory.

o Spill Management: An opioid-specific spill kit must be readily available. In the event of a spill,
evacuate the immediate area, notify laboratory personnel and the institutional safety office,
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and follow established spill cleanup procedures. Do not attempt to clean a large spill without
appropriate training and PPE.

Emergency Procedures

In the event of an accidental exposure, immediate action is critical.

Exposure Route Immediate Action

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water for at least 15

minutes.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.

Inhalation Move the affected individual to fresh air.

Ingestion Do not induce vomiting.

For all exposure routes, seek immediate medical attention. Provide the medical team with
information about the compound.

Naloxone, an opioid antagonist, should be available in laboratories where potent opioids are
handled.[4] Personnel should be trained in its administration. In case of a suspected overdose,
call for emergency medical help immediately and administer naloxone if trained to do so.[4][5]

[6]

Disposal Plan

Oripavine-d3 is a Schedule Il controlled substance, and its disposal is strictly regulated.

o Non-recoverable waste: Residual amounts of non-recoverable waste in empty containers or
syringes may be discarded in a biohazard sharps container.[7]

o Recoverable and expired materials: All expired, unwanted, or recoverable Oripavine-d3
must be disposed of through a licensed reverse distributor.[7][8] Do not dispose of
Oripavine-d3 down the drain or in the regular trash.
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» Record Keeping: Meticulous records of the disposal of all controlled substances must be
maintained in accordance with institutional and regulatory requirements.[8] For the disposal
of Schedule | or Il substances, a specific DEA form (e.g., Form 222) may be required.[7]

The following diagram illustrates the general workflow for the disposal of controlled substances.

Laboratory Reverse Distributor

Chain of Custody ——{ Pickup and Transport ‘—»‘ Documented Destruction
Pl
/

Expired/Unwanted Oripavine-d3 }—»‘ Segregate and Label for Disposal }—»‘ Contact EHS/Safety Office ‘—»‘ Complete Disposal Paperwark‘
<

[ = Environmental Health & Safety
a

‘Schedule Pickup with Reverse Distributor }—»‘ Provide DEA Form 222 (if applicable) ‘

Click to download full resolution via product page

Disposal workflow for Oripavine-d3.

Logical Relationship for Handling Oripavine-d3

The following diagram outlines the logical steps and considerations for safely working with
Oripavine-d3.
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Project Planning

Conduct Risk Assessment

;

Complete Required Training

:

Procure Oripavine-d3

:

Handling in Designated Area with PPE and Engineering Controls

:

Conduct Experiment

:

Decontaminate Work Area and Equipment

:

Segregate Waste

:

Dispose of Waste via Reverse Distributor

;

Document All Procedures and Disposal

Project Completion

Click to download full resolution via product page

Logical workflow for Oripavine-d3 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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